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Compound of Interest

Compound Name: Ethylene trithiocarbonate

Cat. No.: B145673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of ethylene trithiocarbonate (1,3-dithiolane-2-thione). The information is

curated for professionals in research and development, with a focus on data-driven insights

and practical experimental context.

Chemical Identity and Properties
Ethylene trithiocarbonate is an organosulfur compound with the chemical formula C₃H₄S₃.[1]

[2] It is a yellow, low-melting solid that is soluble in many organic solvents.[3] This compound

serves as a key intermediate in the synthesis of various organic molecules, most notably

tetrathiafulvalene (TTF) and its derivatives, which are of significant interest in materials science

and molecular electronics.[2][4]

Table 1: Quantitative Chemical and Physical Properties of Ethylene Trithiocarbonate
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Property Value Reference(s)

Molecular Formula C₃H₄S₃ [1][2]

Molecular Weight 136.26 g/mol [1]

Melting Point 34-36 °C [3]

Boiling Point 307 °C at 760 mmHg [3]

Density 1.47 g/cm³ [3]

Appearance Yellow low melting solid [3]

Vapor Pressure 0.00135 mmHg at 25°C [3]

Flash Point 139.5 °C [3]

Refractive Index 1.732 [3]

LogP 1.75130 [3]

Storage Temperature 2-8°C [3]

CAS Number 822-38-8 [1][2]

Molecular Structure
While a detailed crystal structure from X-ray diffraction studies is not readily available in the

public domain, the molecular structure of ethylene trithiocarbonate consists of a five-

membered dithiolane ring with a thione group attached to the carbon atom positioned between

the two sulfur atoms. The molecule is expected to have a planar or near-planar ring

conformation.

The diagram below illustrates the molecular structure of ethylene trithiocarbonate with atom

numbering.

Figure 1: Molecular structure of ethylene trithiocarbonate.

Experimental Protocols
Ethylene trithiocarbonate can be synthesized through several routes. A common laboratory

preparation involves the reaction of an alkali metal trithiocarbonate with 1,2-dibromoethane or
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1,2-dichloroethane.[3] Another method is the one-pot reaction of ethylene carbonate with

carbon disulfide.[5][6]

Protocol: Synthesis from Sodium Trithiocarbonate and 1,2-Dichloroethane

This protocol is adapted from a general procedure for the synthesis of trithiocarbonates.

Materials:

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Carbon disulfide (CS₂)

1,2-Dichloroethane

Phase-transfer catalyst (e.g., Aliquat 336)

Benzene

Water

Procedure:

Prepare an aqueous solution of sodium trithiocarbonate by reacting sodium sulfide with

carbon disulfide.

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the

aqueous sodium trithiocarbonate solution with a solution of 1,2-dichloroethane in benzene.

Add a catalytic amount of a phase-transfer catalyst, such as Aliquat 336.

Heat the biphasic mixture to 60°C and stir vigorously for 8 hours.

After the reaction is complete, cool the mixture to room temperature and separate the

organic layer.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.
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Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure

ethylene trithiocarbonate.
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Figure 2: Experimental workflow for the synthesis of ethylene trithiocarbonate.
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Reactivity and Applications
Ethylene trithiocarbonate is a versatile intermediate in organic synthesis. Its primary

applications include the synthesis of tetrathiafulvalene (TTF) and its use as a chain transfer

agent in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.

Ethylene trithiocarbonate is a precursor for the synthesis of 1,3-dithiolium salts, which can

then be coupled to form TTF.

Ethylene Trithiocarbonate

Conversion to 1,3-dithiole-2-thione

Coupling Reaction (e.g., with triethyl phosphite)

Tetrathiafulvalene

Click to download full resolution via product page

Figure 3: Simplified pathway for the synthesis of TTF from ethylene trithiocarbonate.

Trithiocarbonates are effective chain transfer agents in RAFT polymerization, a type of living

radical polymerization that allows for the synthesis of polymers with controlled molecular

weights and narrow polydispersities.

Experimental Workflow: RAFT Polymerization of Methyl Methacrylate (MMA)

This is a representative workflow for the use of a trithiocarbonate as a RAFT agent.
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Reaction Setup: In a Schlenk flask, the monomer (methyl methacrylate), a radical initiator

(e.g., AIBN), the trithiocarbonate RAFT agent (ethylene trithiocarbonate or a derivative),

and a solvent (e.g., toluene) are combined.

Degassing: The reaction mixture is degassed by several freeze-pump-thaw cycles to remove

oxygen, which can terminate the radical polymerization.

Polymerization: The flask is placed in a preheated oil bath at a specific temperature (e.g., 60-

80°C) to initiate polymerization. The reaction is allowed to proceed for a predetermined time

to achieve the desired monomer conversion.

Termination and Isolation: The polymerization is quenched by rapid cooling and exposure to

air. The polymer is then precipitated in a non-solvent (e.g., cold methanol), filtered, and dried

under vacuum.
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Figure 4: General experimental workflow for RAFT polymerization using a trithiocarbonate.

Biological Activity and Signaling Pathways
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Extensive literature searches did not reveal any direct involvement of ethylene
trithiocarbonate in specific biological signaling pathways. The well-documented ethylene

signaling pathway in plants is initiated by ethylene gas itself, not by ethylene trithiocarbonate.

[2][7][8][9][10] While carbon disulfide can react with biological thiols to form trithiocarbonates,

this is a general chemical reaction and does not imply a specific signaling role for ethylene
trithiocarbonate. Therefore, at present, there are no known signaling pathways associated

with this compound to be described. Its relevance to drug development professionals may lie in

its use as a synthetic intermediate for creating more complex molecules with potential

biological activity.

Safety Information
Ethylene trithiocarbonate should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) for detailed

information on handling, storage, and disposal.

This guide provides a foundational understanding of ethylene trithiocarbonate for researchers

and professionals. The provided data and protocols are intended to be a starting point for

further investigation and application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubs.kist.re.kr/handle/201004/133638
https://pubs.kist.re.kr/handle/201004/133638
https://arccjournals.com/journal/agricultural-reviews/R-1516
https://pmc.ncbi.nlm.nih.gov/articles/PMC4246747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11478528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11478528/
https://pubmed.ncbi.nlm.nih.gov/32332098/
https://www.benchchem.com/product/b145673#ethylene-trithiocarbonate-chemical-properties-and-structure
https://www.benchchem.com/product/b145673#ethylene-trithiocarbonate-chemical-properties-and-structure
https://www.benchchem.com/product/b145673#ethylene-trithiocarbonate-chemical-properties-and-structure
https://www.benchchem.com/product/b145673#ethylene-trithiocarbonate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

